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. . Proposed
Disease Experimental L . .
Model Subject Key Findings & Efficacy Dosage Mec-:hanlsms of
Action
Diabetes Rats (High-fat | Blood glucose, | 50 & 100 Antioxidant; Anti-
Mellitus [1] diet & triglycerides, | total mg/kg/day inflammatory;
Streptozotocin- cholesterol, 1+ HDL, | liver for 42 days Improves lipid and
induced) enzymes (ALT, AST), 1 glucose metabolism
insulin, | oxidative stress [1].
(1 GSH, SOD, CAT), |
inflammation (TNF-a)
Rheumatoid Rats (Adjuvant- | Hind paw volume, | 50 & 100 Inhibits pro-
Arthritis [2] Induced) arthritic score, | pro- mg/kg/day inflammatory
inflammatory cytokines for 21 days cytokine production;
(TNF-a, IL-13, IL-6), | Antioxidant;
oxidative stress (1 GSH, Modulates the Nrf2
SOD, CAT, | MDA) pathway [2].
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Detailed Experimental Protocols

For researchers looking to replicate or build upon these studies, here is a detailed breakdown of the

methodologies used in the key preclinical studies.

¢ Antidiabetic Study Protocol [1]

o Animal Model: Diabetes was induced in rats with a single dose of streptozotocin (50 mg/kg,
intraperitoneal) after feeding a high-fat diet (60% of calories from fat) for 8 weeks.

o Treatment: Fustin (50 or 100 mg/kg) or the standard drug glibenclamide (5 mg/kg) was
administered orally once daily for 42 days.

o Data Collection: Body weight and blood glucose were monitored regularly. On day 42, blood
was collected for analysis of lipid profile, insulin, leptin, adiponectin, liver enzymes (ALT, AST),
and oxidative stress markers (MDA, GSH, SOD, CAT).

¢ Anti-Arthritic Study Protocol [2]

o Animal Model: Arthritis was induced in rats by a single intradermal injection of 0.1 mL
Complete Freund's Adjuvant (CFA) into the right hind paw.

o Treatment: Fustin (50 or 100 mg/kg/day) was administered orally, dissolved in DMSO, for 21
days.

o Data Collection: Hind paw volume and arthritic score were measured at days 7, 14, and 21.
On day 22, blood was collected for hematological and cytokine analysis, and tissues were
harvested for assessment of oxidative stress and inflammatory markers.

Proposed Signaling Pathways

The preclinical studies suggest that Fustin's effects are mediated through the modulation of key signaling
pathways involved in inflammation and oxidative stress. The diagram below synthesizes these proposed

mechanisms.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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